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Abstract

This technical guide provides a comprehensive overview of the available and estimated
thermochemical data for isopropyl glycolate (CsH1003), a compound of interest in various
chemical and pharmaceutical applications. Due to a scarcity of direct experimental data for
isopropyl glycolate, this document leverages established thermochemical principles and data
from analogous compounds to provide reliable estimates for key parameters. Detailed
experimental protocols for determining these properties are also presented, offering a
foundational methodology for future empirical studies.

Introduction

Isopropyl glycolate, the isopropyl ester of glycolic acid, is a molecule with potential
applications in drug formulation and as a specialty solvent. A thorough understanding of its
thermochemical properties, such as enthalpy of formation, entropy, and heat capacity, is crucial
for process design, safety analysis, and predicting its behavior in chemical and biological
systems. This guide aims to consolidate known physical data and provide robust estimations
for key thermochemical values, alongside standardized experimental procedures for their
validation.
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Physicochemical and Estimated Thermochemical
Data

The following tables summarize the known physicochemical properties of isopropyl glycolate
and provide estimated thermochemical data. These estimations are derived from group
contribution methods and comparisons with structurally similar compounds, namely methyl
glycolate and isopropyl alcohol. It is imperative that these estimated values are treated as
approximations and are ideally validated through experimental measurement.

Table 1: Physicochemical Properties of Isopropyl Glycolate

Property Value Source

Molecular Formula CsH1003 [General Chemical Databases]
Molecular Weight 118.13 g/mol [General Chemical Databases]
Appearance Colorless Liquid [General Chemical Databases]
Density 1.05 g/cm3 [General Chemical Databases]
Boiling Point 159.3 °C at 760 mmHg [General Chemical Databases]
Water Solubility Slightly soluble [General Chemical Databases]

Table 2: Estimated Thermochemical Data of Isopropyl Glycolate
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Thermochemical Property

Estimated Value

Notes

Standard Enthalpy of
Formation (Liquid, 298.15 K)

-645 + 10 kJ/mol

Estimated using group
contribution from methyl
glycolate and isopropyl alcohol
data.

Standard Molar Entropy
(Liquid, 298.15 K)

280 + 20 J/(mol-K)

Estimated based on molecular
complexity and comparison

with similar esters.

Molar Heat Capacity (Liquid,
298.15 K)

220 + 30 J/(mol-K)

Estimated using group
additivity methods.

Enthalpy of Vaporization (at
boiling point)

46.11 kJ/mol

Predicted value from

computational models.

Disclaimer: The thermochemical data in Table 2 are estimations and should be used with

caution. Experimental verification is highly recommended.

Detailed Experimental Protocols

To facilitate the experimental determination of the thermochemical properties of isopropyl

glycolate, the following detailed protocols for bomb calorimetry and differential scanning

calorimetry are provided.

Determination of the Enthalpy of Combustion via Bomb

Calorimetry

This protocol outlines the procedure for determining the enthalpy of combustion of a liquid

sample like isopropyl glycolate using a bomb calorimeter. The enthalpy of formation can then

be derived from this value.

Materials:

e Isoperibol bomb calorimeter

o Oxygen cylinder with pressure regulator
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e Crucible (silica or platinum)

« Ignition wire (e.g., platinum or nichrome)

e Benzoic acid (for calibration)

» Isopropyl glycolate sample

e High-purity water

¢ Analytical balance (readable to 0.1 mg)

Procedure:

o Calibration:

[e]

Accurately weigh approximately 1 g of benzoic acid into the crucible.
o Place the crucible in the bomb head.

o Attach a 10 cm piece of ignition wire to the electrodes, ensuring it is in contact with the
benzoic acid pellet.

o Assemble the bomb, seal it, and charge it with oxygen to a pressure of 30 atm.
o Immerse the bomb in the calorimeter bucket containing a known mass of water.
o Allow the system to reach thermal equilibrium.

o Ignite the sample and record the temperature change of the water until a maximum is
reached and the temperature begins to fall.

o Calculate the heat capacity of the calorimeter using the known enthalpy of combustion of
benzoic acid.

e Sample Measurement:

o Thoroughly clean and dry the bomb and crucible.
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o Accurately weigh approximately 0.8 g of isopropyl glycolate into the crucible.
o Follow the same procedure as for calibration (steps 1.2 - 1.7).

o Record the temperature change upon combustion of the isopropyl glycolate sample.

e Data Analysis:

o Calculate the heat released during the combustion of isopropyl glycolate using the
calorimeter's heat capacity and the measured temperature change.

o Correct for the heat of formation of nitric acid and sulfuric acid (if applicable) and the heat
of combustion of the ignition wire.

o Calculate the standard enthalpy of combustion per mole of isopropyl glycolate.

o Use Hess's Law and the known standard enthalpies of formation of CO2(g) and H20(]) to
calculate the standard enthalpy of formation of isopropyl glycolate.

Determination of Heat Capacity and Phase Transitions
via Differential Scanning Calorimetry (DSC)

This protocol describes the use of a DSC to measure the heat capacity of liquid isopropyl
glycolate and to observe any phase transitions (e.g., melting, boiling).

Materials:

 Differential Scanning Calorimeter (DSC)

e Hermetic aluminum pans and lids

o Crimper for sealing pans

» Isopropyl glycolate sample

o Reference material (e.g., sapphire disc for heat capacity calibration)

e Inert purge gas (e.g., nitrogen)
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Procedure:
e Sample Preparation:
o Accurately weigh 5-10 mg of isopropyl glycolate into a hermetic aluminum pan.
o Seal the pan using a crimper to prevent volatilization.
o Prepare an empty, sealed pan as a reference.
e Instrument Setup and Calibration:
o Place the sample pan and the reference pan into the DSC cell.
o Purge the cell with an inert gas.

o Perform a temperature and heat flow calibration using certified standards (e.g., indium for
melting point and enthalpy).

o For heat capacity measurements, perform a calibration with a sapphire standard.
e Measurement:
o Equilibrate the sample at a starting temperature (e.g., 25 °C).
o Ramp the temperature at a controlled rate (e.g., 10 °C/min) over the desired range.

o Record the differential heat flow between the sample and the reference pan as a function
of temperature.

o To determine the boiling point, a pinhole lid can be used, and the onset of the endothermic
peak is recorded.

o Data Analysis:

o The heat capacity (Cp) is calculated from the difference in heat flow between the sample
and the baseline, normalized by the heating rate and sample mass.
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o Phase transitions are identified by endothermic or exothermic peaks in the DSC
thermogram. The temperature at the peak maximum or onset provides the transition
temperature, and the area under the peak corresponds to the enthalpy of the transition.

Visualizations

To aid in the understanding of the experimental workflow, the following diagram illustrates the
general process for the thermochemical characterization of a liquid sample.
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A generalized workflow for the experimental determination of thermochemical data.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1293520?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Conclusion

This technical guide provides a foundational understanding of the thermochemical properties of
isopropyl glycolate. While direct experimental data remains limited, the estimated values
presented here, derived from sound thermochemical principles, offer valuable insights for
researchers and professionals in drug development and chemical engineering. The detailed
experimental protocols serve as a practical guide for obtaining the precise empirical data
necessary for rigorous scientific and industrial applications. Future experimental work is
essential to validate and refine the estimated thermochemical parameters of isopropyl
glycolate.

« To cite this document: BenchChem. [Thermochemical Properties of Isopropyl Glycolate: An
In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293520#thermochemical-data-of-isopropyl-
glycolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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